N-(3,3-diphenylpropyl)-5-methyl-3-isoxazolecarboxamide

• IUPAC Name: N-(3,3-diphenylpropyl)-5-methyl-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C20H20N2O2/c1-15-14-19(22-24-15)20(23)21-13-12-18(16-8-4-2-5-9-16)17-10-6-3-7-11-17/h2-11,14,18H,12-13H2,1H3,(H,21,23)
• InChI Key: RBLUCKAZXKXMJO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)C(=O)NCCC(C2=CC=CC=C2)C3=CC=CC=C3
• Molecular Formula: C20H20N2O2
• Molecular Weight: 320.4 g/mol

Description

N-(3,3-diphenylpropyl)-5-methyl-3-isoxazolecarboxamide, also known as U-47700, is a synthetic opioid that has gained attention in recent years due to its potential for abuse and overdose. This compound was first synthesized in the 1970s as part of a research project to develop new pain medications. However, it was never approved for human use due to its high potency and potential for addiction.

Mechanism of Action

N-(3,3-diphenylpropyl)-5-methyl-3-isoxazolecarboxamide acts as an agonist at the mu and kappa opioid receptors, which are located in the brain and spinal cord. By binding to these receptors, N-(3,3-diphenylpropyl)-5-methyl-3-isoxazolecarboxamide can produce analgesia, sedation, and euphoria. However, it can also cause respiratory depression, which can lead to overdose and death.
Biochemical and Physiological Effects:
N-(3,3-diphenylpropyl)-5-methyl-3-isoxazolecarboxamide produces a range of biochemical and physiological effects, including pain relief, sedation, and respiratory depression. It can also cause nausea, vomiting, constipation, and itching. Long-term use of N-(3,3-diphenylpropyl)-5-methyl-3-isoxazolecarboxamide can lead to tolerance, dependence, and addiction.

Advantages and Limitations for Lab Experiments

N-(3,3-diphenylpropyl)-5-methyl-3-isoxazolecarboxamide has several advantages for use in laboratory experiments, including its high potency and selectivity for the mu and kappa opioid receptors. However, its potential for abuse and overdose makes it a challenging compound to work with, and caution must be taken to ensure proper handling and disposal.

Future Directions

There are several future directions for research on N-(3,3-diphenylpropyl)-5-methyl-3-isoxazolecarboxamide, including the development of new pain medications that target the opioid receptor system without producing addiction and overdose. Other areas of research include the study of the molecular mechanisms underlying opioid addiction and withdrawal, as well as the development of new treatments for opioid use disorder. Additionally, there is a need for further research on the pharmacokinetics and toxicology of N-(3,3-diphenylpropyl)-5-methyl-3-isoxazolecarboxamide, as well as its potential for abuse and diversion.

Synthesis Methods

The synthesis of N-(3,3-diphenylpropyl)-5-methyl-3-isoxazolecarboxamide involves several steps, including the reaction of 3,3-diphenylpropylamine with methyl isoxazole-3-carboxylate, followed by reduction and purification. The resulting compound is a white powder that is soluble in water and organic solvents.

Scientific Research Applications

N-(3,3-diphenylpropyl)-5-methyl-3-isoxazolecarboxamide has been used in scientific research to study the opioid receptor system and its role in pain perception, addiction, and other physiological processes. This compound has been shown to bind to both mu and kappa opioid receptors, which are involved in the regulation of pain, mood, and reward.